Cas no 10226-40-1 (2-Propenoic acid, 3-(5-methoxy-2-nitrophenyl)-)

• Product Name: 2-Propenoic acid, 3-(5-methoxy-2-nitrophenyl)-
• CAS No: 10226-40-1
• MF: C₁₀H₉NO₅
• MW: 223.182163000107
• CID: 1132605
• Update Time: 2025-06-10

2-Propenoic acid, 3-(5-methoxy-2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(5-methoxy-2-nitrophenyl)-
• 5-methoxy-2-nitrocinnamic acid

• Inchi： 1S/C10H9NO5/c1-16-8-3-4-9(11(14)15)7(6-8)2-5-10(12)13/h2-6H,1H3,(H,12,13)
• InChI Key： HUSJYSGSNSSRBF-UHFFFAOYSA-N
• SMILES： C(O)(=O)C=CC1=CC(OC)=CC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 223.048
• Monoisotopic Mass: 223.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 92.4A^2

Experimental Properties

• PSA: 92.35000
• LogP: 2.22440

Additional information on 2-Propenoic acid, 3-(5-methoxy-2-nitrophenyl)-

Recent Advances in the Study of 2-Propenoic acid, 3-(5-methoxy-2-nitrophenyl)- (CAS: 10226-40-1)

2-Propenoic acid, 3-(5-methoxy-2-nitrophenyl)- (CAS: 10226-40-1) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and biological studies. This compound, characterized by its unique nitro and methoxy functional groups, has been the subject of recent investigations aimed at understanding its biochemical properties, synthetic pathways, and therapeutic potential. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and structural characterization of 2-Propenoic acid, 3-(5-methoxy-2-nitrophenyl)-. Researchers have developed novel synthetic routes to produce this compound with high yield and purity, leveraging advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation. These methods have not only improved the efficiency of production but also enabled the exploration of its derivatives for enhanced biological activity. The structural elucidation of this compound has been achieved through spectroscopic techniques, including NMR and mass spectrometry, confirming its molecular configuration and stability under various conditions.

The biological activity of 2-Propenoic acid, 3-(5-methoxy-2-nitrophenyl)- has been a key area of investigation. Preliminary in vitro studies have demonstrated its potential as an inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oxidative stress responses. For instance, recent findings indicate that this compound exhibits significant inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. This suggests its possible application in the development of anti-inflammatory drugs. Additionally, its nitro group has been implicated in redox reactions, making it a candidate for further exploration in the context of oxidative stress-related diseases.

In the realm of drug delivery and formulation, researchers have explored the pharmacokinetic properties of 2-Propenoic acid, 3-(5-methoxy-2-nitrophenyl)-. Studies have assessed its solubility, bioavailability, and metabolic stability, which are critical parameters for its potential use as a therapeutic agent. Recent advancements in nanoformulation techniques have shown promise in enhancing the delivery of this compound, with lipid-based nanoparticles being particularly effective in improving its absorption and distribution profiles. These developments underscore the compound's versatility and potential for integration into future pharmaceutical formulations.

Despite these promising findings, challenges remain in the clinical translation of 2-Propenoic acid, 3-(5-methoxy-2-nitrophenyl)-. Issues such as potential toxicity, off-target effects, and the need for extensive preclinical validation must be addressed. Current research is focused on optimizing the compound's structure to mitigate these concerns while preserving its beneficial properties. Collaborative efforts between chemists, biologists, and pharmacologists are essential to advance this compound from the laboratory to clinical applications.

In conclusion, 2-Propenoic acid, 3-(5-methoxy-2-nitrophenyl)- (CAS: 10226-40-1) represents a promising candidate for further research in chemical biology and drug development. Its unique structural features and demonstrated biological activities make it a valuable subject for ongoing and future studies. Continued exploration of its synthetic pathways, mechanistic insights, and therapeutic potential will be crucial in unlocking its full biomedical applications. This research brief highlights the current state of knowledge and underscores the need for interdisciplinary collaboration to realize the compound's potential in addressing unmet medical needs.